Cas no 2361963-14-4 (5-(Dimethylphosphoryl)nicotinic acid)

• Product Name: 5-(Dimethylphosphoryl)nicotinic acid
• CAS No: 2361963-14-4
• MF: C₈H₁₀NO₃P
• MW: 199.143662929535
• CID: 5086255
• PubChem ID: 145915645
• Update Time: 2026-03-02

5-(Dimethylphosphoryl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• CS-0531072
• 5-(DIMETHYLPHOSPHORYL)PYRIDINE-3-CARBOXYLIC ACID
• F76315
• 5-(Dimethylphosphoryl)nicotinic acid
• 5-dimethylphosphorylpyridine-3-carboxylic acid
• 2361963-14-4
• EN300-7471379

• Inchi： 1S/C8H10NO3P/c1-13(2,12)7-3-6(8(10)11)4-9-5-7/h3-5H,1-2H3,(H,10,11)
• InChI Key： IWQZCFUDCQKEGV-UHFFFAOYSA-N
• SMILES： C1=NC=C(P(C)(C)=O)C=C1C(O)=O

Computed Properties

• Exact Mass: 199.03983018g/mol
• Monoisotopic Mass: 199.03983018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 67.3Ų

Additional information on 5-(Dimethylphosphoryl)nicotinic acid

Introduction to 5-(Dimethylphosphoryl)nicotinic Acid (CAS No. 2361963-14-4)

5-(Dimethylphosphoryl)nicotinic acid, with the chemical identifier CAS No. 2361963-14-4, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to the class of phosphorylated nicotinic acid derivatives, which have garnered considerable attention due to their potential pharmacological properties and applications in various therapeutic areas.

The structure of 5-(Dimethylphosphoryl)nicotinic acid consists of a nicotinic acid core, which is a well-known precursor in the synthesis of nicotinamide adenine dinucleotide (NAD) and other essential coenzymes. The introduction of a dimethylphosphoryl group at the 5-position of the nicotinic acid moiety introduces unique reactivity and potential biological activity. This modification has been explored in recent years as a means to enhance the binding affinity and metabolic stability of nicotinic acid derivatives, making them more suitable for therapeutic applications.

In recent years, there has been growing interest in the development of novel nicotinic acid derivatives for their potential roles in modulating metabolic pathways and improving cardiovascular health. Studies have shown that phosphorylated derivatives of nicotinic acid can exhibit enhanced bioavailability and prolonged half-life compared to their unmodified counterparts. This has led to extensive research into optimizing the structural features of these compounds to maximize their therapeutic efficacy.

One of the most compelling aspects of 5-(Dimethylphosphoryl)nicotinic acid is its potential as a precursor for the development of new drugs targeting neurological disorders. Nicotinic acid derivatives are known to interact with nicotinic acetylcholine receptors (nAChRs), which are involved in various physiological processes, including cognition, memory, and pain modulation. The dimethylphosphoryl group in this compound may enhance its ability to bind to these receptors, potentially leading to novel treatments for conditions such as Alzheimer's disease and chronic pain syndromes.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and pharmacokinetic profiles of 5-(Dimethylphosphoryl)nicotinic acid with high accuracy. These computational models have been instrumental in guiding the design of new derivatives with improved properties. For instance, virtual screening techniques have identified several analogs of this compound that exhibit even higher binding affinities to nAChRs while maintaining good metabolic stability.

The synthesis of 5-(Dimethylphosphoryl)nicotinic acid involves multi-step organic reactions, including phosphorylation and esterification processes. The choice of reagents and reaction conditions is critical to achieving high yields and purity. Recent improvements in synthetic methodologies have enabled the production of this compound on a larger scale, making it more accessible for further research and development.

One notable application of 5-(Dimethylphosphoryl)nicotinic acid is in the field of metabolic research. Nicotinic acid derivatives have been shown to influence lipid metabolism by increasing high-density lipoprotein (HDL) cholesterol levels while decreasing low-density lipoprotein (LDL) cholesterol levels. The phosphorylated group may enhance these effects by improving the compound's interaction with key enzymes involved in lipid transport and metabolism.

Another area where this compound shows promise is in the treatment of inflammation-related diseases. Studies have indicated that nicotinic acid derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). The dimethylphosphoryl group may further enhance these anti-inflammatory effects by improving the compound's ability to cross cell membranes and reach intracellular targets.

The pharmacokinetic properties of 5-(Dimethylphosphoryl)nicotinic acid have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed that this compound exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for systemic therapy. Additionally, preliminary data suggest that it undergoes slow metabolism, which could lead to a prolonged therapeutic effect.

In conclusion, 5-(Dimethylphosphoryl)nicotinic acid represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an attractive candidate for developing new treatments for neurological disorders, cardiovascular diseases, metabolic conditions, and inflammation-related illnesses. Ongoing research continues to explore its full potential, paving the way for innovative therapeutic strategies in the future.